molecular formula C12H19Cl2N3 B6174239 7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride CAS No. 646055-57-4

7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride

Cat. No. B6174239
CAS RN: 646055-57-4
M. Wt: 276.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-(Pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride, also known as PDS, is a chiral cyclic amine salt. It is a useful reagent for the synthesis of chiral amines, and has been used in a variety of scientific research applications.

Scientific Research Applications

7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride has been used in a variety of scientific research applications. It has been used as a chiral reagent for the synthesis of chiral amines and other chiral compounds. It has also been used as a catalyst for the synthesis of a variety of heterocyclic compounds and as a chiral ligand for the synthesis of enantiomerically pure compounds. Additionally, it has been used as a reagent for the synthesis of polyamines, as a catalyst for the synthesis of polymers, and as a catalyst for the formation of organometallic complexes.

Mechanism of Action

The mechanism of action of 7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride is not fully understood. However, it is believed that the chiral amine reacts with the chiral aldehyde to form a chiral intermediate, which is then converted to the desired dihydrochloride salt. The reaction is thought to proceed through a series of nucleophilic and electrophilic substitution reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride are not fully understood. However, it is believed that the chiral amine may interact with certain enzymes and receptors in the body, resulting in altered physiological responses. Additionally, 7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride may be able to interact with certain cellular components, such as proteins and lipids, resulting in altered biochemical responses.

Advantages and Limitations for Lab Experiments

The use of 7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride in lab experiments has several advantages. It is a relatively inexpensive reagent and is easy to synthesize. Additionally, it is a chiral reagent, which allows for the synthesis of chiral compounds in a stereoselective manner. However, there are also some limitations to the use of 7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride in lab experiments. The reaction is relatively slow, and the yield of the desired product is often low. Additionally, the reaction is sensitive to moisture and can be difficult to control.

Future Directions

There are many potential future directions for the use of 7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride. It could be used as a chiral reagent for the synthesis of pharmaceuticals and other biologically active compounds. Additionally, it could be used as a catalyst for the synthesis of polymers and organometallic complexes. Furthermore, it could be used as a chiral ligand for the synthesis of enantiomerically pure compounds. Finally, it could be used as a reagent for the synthesis of polyamines and other heterocyclic compounds.

Synthesis Methods

The synthesis of 7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride involves the condensation of a chiral amine with a chiral aldehyde. The reaction is catalyzed by a chiral catalyst, such as a chiral Lewis acid or a chiral Brønsted acid. The reaction proceeds in a stereoselective manner, resulting in the formation of the desired dihydrochloride salt. The reaction can be carried out in either an aqueous or an organic solvent, and can be carried out at room temperature or under reflux conditions.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride involves the reaction of 3-pyridinecarboxaldehyde with 1,7-diazaspiro[4.4]nonane in the presence of a reducing agent to form the desired compound. The resulting compound is then treated with hydrochloric acid to obtain the dihydrochloride salt form of the compound.", "Starting Materials": [ "3-pyridinecarboxaldehyde", "1,7-diazaspiro[4.4]nonane", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-pyridinecarboxaldehyde is reacted with 1,7-diazaspiro[4.4]nonane in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride.", "Step 2: The resulting compound is purified and then treated with hydrochloric acid to obtain the dihydrochloride salt form of the compound.", "Step 3: The dihydrochloride salt form of the compound is further purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry." ] }

CAS RN

646055-57-4

Product Name

7-(pyridin-3-yl)-1,7-diazaspiro[4.4]nonane dihydrochloride

Molecular Formula

C12H19Cl2N3

Molecular Weight

276.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.